2-(1-(Methylsulfonyl)piperidin-2-yl)ethanamine hydrochloride
Overview
Description
2-(1-(Methylsulfonyl)piperidin-2-yl)ethanamine hydrochloride (2-MSPE-HCl) is a synthetic molecule that has been studied for its potential applications in scientific research. It is a derivative of piperidine and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Applications in N-Heterocycles Synthesis
Chiral Sulfinamides in Stereoselective Synthesis : Chiral sulfinamides, such as tert-butanesulfinamide, have been extensively utilized as chiral auxiliaries in the stereoselective synthesis of amines and their derivatives, including piperidines and pyrrolidines. These compounds play a crucial role in the structural motif of many natural products and therapeutically relevant compounds. Given the structural similarity, research into "2-(1-(Methylsulfonyl)piperidin-2-yl)ethanamine hydrochloride" could explore its potential applications in asymmetric synthesis and drug development (Philip et al., 2020).
Pharmacokinetics and Pharmacodynamics
Disulfiram Metabolism and Effects : While not directly related, studies on disulfiram's pharmacokinetics and pharmacodynamics offer insights into how sulfone and sulfoxide metabolites interact with enzymes and biological systems. Understanding these mechanisms can inform research on similar sulfonamide compounds (Johansson, 1992).
Dopamine D2 Receptor Ligands
Neuropsychiatric Disorders Treatment : Research on dopamine D2 receptor ligands, which includes compounds with cyclic amines and sulfoxide moieties, indicates the importance of these structures in treating conditions such as schizophrenia and Parkinson's disease. This highlights the potential therapeutic applications of structurally similar compounds (Jůza et al., 2022).
Chemical Synthesis and Characterization
Aminobenzenesulfonamide Derivatives : The synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide demonstrate the versatility of sulfonamide derivatives in organic synthesis and pharmaceutical development. This suggests possible research pathways for "2-(1-(Methylsulfonyl)piperidin-2-yl)ethanamine hydrochloride" in creating functional molecules and drugs (Kaneda, 2020).
properties
IUPAC Name |
2-(1-methylsulfonylpiperidin-2-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2S.ClH/c1-13(11,12)10-7-3-2-4-8(10)5-6-9;/h8H,2-7,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYWXZUSIYDCRIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCCC1CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(Methylsulfonyl)piperidin-2-yl)ethanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl[(6-methylpyridin-2-yl)methyl]amine dihydrochloride](/img/structure/B1442499.png)
